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Compound of Interest

Compound Name: T5342126

Cat. No.: B10823449 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available data and protocols

for the in vivo use of T5342126 in mouse studies. The information is primarily based on a study

investigating its effects on ethanol-drinking behavior.

Mechanism of Action
T5342126 is an antagonist of Toll-like receptor 4 (TLR4).[1] Activation of TLR4 is a critical step

in the innate immune response and can be triggered by various molecules, including

lipopolysaccharide (LPS) and endogenous danger-associated molecular patterns (DAMPs).[2]

By blocking TLR4 activation, T5342126 is designed to reduce downstream inflammatory

signaling pathways, which has been shown to decrease neuroimmune responses.[2][3] In the

context of alcohol dependence studies, T5342126 has been observed to reduce the activation

of microglia, a key immune cell in the central nervous system.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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